Cas no 1226093-15-7 (2-Chloro-N-3-(4-fluorophenoxy)propyl-N-methylacetamide)

• Product Name: 2-Chloro-N-3-(4-fluorophenoxy)propyl-N-methylacetamide
• CAS No: 1226093-15-7
• MF: C₁₂H₁₅ClFNO₂
• MW: 259.704406023026
• CID: 5557947
• Update Time: 2025-08-05

2-Chloro-N-3-(4-fluorophenoxy)propyl-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-[3-(4-fluorophenoxy)propyl]-N-methylacetamide
• Acetamide, 2-chloro-N-[3-(4-fluorophenoxy)propyl]-N-methyl-
• 2-Chloro-N-3-(4-fluorophenoxy)propyl-N-methylacetamide

• Inchi： 1S/C12H15ClFNO2/c1-15(12(16)9-13)7-2-8-17-11-5-3-10(14)4-6-11/h3-6H,2,7-9H2,1H3
• InChI Key： STJIZAGLTYLJTA-UHFFFAOYSA-N
• SMILES： C(N(CCCOC1=CC=C(F)C=C1)C)(=O)CCl

Experimental Properties

• Density: 1.202±0.06 g/cm3(Predicted)
• Boiling Point: 387.1±32.0 °C(Predicted)
• pka: -0.97±0.70(Predicted)

2-Chloro-N-3-(4-fluorophenoxy)propyl-N-methylacetamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 2-Chloro-N-3-(4-fluorophenoxy)propyl-N-methylacetamide

2-Chloro-N-3-(4-fluorophenoxy)propyl-N-methylacetamide (CAS No. 1226093-15-7): An Overview of Its Properties and Applications

2-Chloro-N-3-(4-fluorophenoxy)propyl-N-methylacetamide (CAS No. 1226093-15-7) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in pharmaceutical and materials science. This compound is characterized by its complex molecular framework, which includes a chloroacetamide moiety, a fluorinated phenoxy group, and a methyl substituent. These structural features contribute to its diverse chemical properties and biological activities.

The chloroacetamide functional group is a key component of 2-Chloro-N-3-(4-fluorophenoxy)propyl-N-methylacetamide. Chloroacetamides are known for their reactivity and ability to participate in various chemical reactions, making them valuable intermediates in the synthesis of more complex molecules. The presence of the chloro group enhances the compound's electrophilicity, which can be exploited in nucleophilic substitution reactions. Additionally, the methyl substituent provides steric hindrance and influences the compound's solubility and reactivity.

The 4-fluorophenoxy group is another critical feature of this compound. Fluorine atoms are known for their strong electron-withdrawing properties, which can significantly affect the electronic distribution within the molecule. This property makes 2-Chloro-N-3-(4-fluorophenoxy)propyl-N-methylacetamide an attractive candidate for applications where electronic modulation is desired, such as in the development of new materials with specific optical or electronic properties.

In the pharmaceutical industry, 2-Chloro-N-3-(4-fluorophenoxy)propyl-N-methylacetamide has shown promise as a potential lead compound for drug discovery. Recent studies have explored its biological activities, including its potential as an inhibitor of specific enzymes and receptors. For instance, research has demonstrated that this compound can effectively inhibit certain kinases, which are key enzymes involved in cellular signaling pathways. This inhibition could have therapeutic implications for diseases such as cancer and inflammatory disorders.

The pharmacokinetic properties of 2-Chloro-N-3-(4-fluorophenoxy)propyl-N-methylacetamide have also been investigated. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its potential use as a therapeutic agent. Its ability to cross biological membranes and reach target tissues efficiently makes it an attractive candidate for further development.

In addition to its pharmaceutical applications, 2-Chloro-N-3-(4-fluorophenoxy)propyl-N-methylacetamide has been explored for use in materials science. The unique combination of functional groups within its structure allows it to serve as a building block for the synthesis of advanced materials with tailored properties. For example, it has been used in the development of polymers with enhanced thermal stability and mechanical strength. These materials have potential applications in industries such as electronics, automotive, and aerospace.

The synthesis of 2-Chloro-N-3-(4-fluorophenoxy)propyl-N-methylacetamide involves several steps, each requiring precise control over reaction conditions to ensure high yields and purity. Common synthetic routes include nucleophilic substitution reactions and coupling reactions between appropriate intermediates. Recent advancements in synthetic methodologies have led to more efficient and environmentally friendly processes for producing this compound on a larger scale.

Safety considerations are an important aspect of working with any chemical compound. While 2-Chloro-N-3-(4-fluorophenoxy)propyl-N-methylacetamide is not classified as a hazardous material under current regulations, it is essential to handle it with care to avoid exposure to skin or inhalation. Proper personal protective equipment (PPE) should be used when handling this compound in laboratory settings.

In conclusion, 2-Chloro-N-3-(4-fluorophenoxy)propyl-N-methylacetamide (CAS No. 1226093-15-7) is a versatile compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure endows it with valuable properties that make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its behavior and potential uses, this compound is likely to play an increasingly important role in various scientific and industrial fields.